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Compound of Interest

Compound Name: Dibromoethylbenzene

Cat. No.: B3051071

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations
essential for handling dibromoethylbenzene in a laboratory setting. Due to the limited
availability of specific toxicological data for this compound, this document incorporates
information from safety data sheets, relevant OECD guidelines for chemical testing, and
toxicological principles derived from structurally related compounds.

Hazard Identification and Classification

Dibromoethylbenzene is classified as a corrosive substance.[1][2][3][4][5] The primary
hazards associated with its handling are severe skin burns and serious eye damage.[1][2][3][5]
[6][7] It is also recognized as a lachrymator, a substance that irritates the eyes and causes
tearing.[6]

GHS Hazard Statements:
o H314: Causes severe skin burns and eye damage.[5][6]
Signal Word: Danger[1][2][4][7]

Physicochemical and Toxicological Properties

A summary of the available physicochemical and toxicological data for dibromoethylbenzene
is presented below. It is important to note that the toxicological properties of this material have
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not been thoroughly investigated.[1][2][8]

Table 1: Physicochemical Properties of (1,2-Dibromoethyl)benzene

Property Value Source

CAS Number 93-52-7 (1114151061 [8][91[10]
Molecular Formula CsHsBr2 [L1516181e11.01
Molecular Weight 263.96 g/mol [4105161819111.01
Appearance Light yellow powder/solid [21[31[7]

Melting Point 70-74 °C [41[5][8]

Boiling Point 139-141 °C @ 15 mmHg [41[5118]

Table 2: Toxicological Data Summary for Dibromoethylbenzene

Endpoint

Result

Species Method

Acute Oral Toxicity

Data not available

Acute Dermal Toxicity

Data not available

Acute Inhalation

Toxicity

Data not available

Skin

Corrosion/Irritation

Causes severe skin

burns

Inferred from GHS

classification

Eye Damage/Irritation

Causes serious eye

damage

Inferred from GHS

classification

Carcinogenicity

Not listed by IARC,
NTP, ACGIH, or
OSHA

- [2](8]

Mutagenicity

Data not available
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Exposure Controls and Personal Protective
Equipment

Due to the corrosive nature of dibromoethylbenzene, stringent exposure controls are
necessary to ensure personnel safety.

Engineering Controls:

o Work with dibromoethylbenzene should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[2][3]

» An emergency eyewash station and safety shower must be readily accessible in the
immediate work area.[1]

Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical safety goggles and a face shield are required where
there is a potential for splashing.[5][11]

¢ Skin Protection:

o Gloves: Wear compatible, chemical-resistant gloves.[1] Always inspect gloves prior to use
and dispose of contaminated gloves properly.

o Protective Clothing: A lab coat or chemical-resistant apron should be worn. For tasks with
a higher risk of exposure, chemical-resistant coveralls may be necessary.[5][11]

* Respiratory Protection: If engineering controls do not maintain airborne concentrations at a
safe level, a NIOSH/MSHA-approved respirator should be used.[1] The specific type of
respirator will depend on the potential airborne concentration.

Safe Handling and Storage Procedures
Handling:
» Avoid all contact with skin, eyes, and clothing.[1]

» Do not breathe dust or vapors.[1][2]
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e Wash hands thoroughly after handling.[1]

e Use only in a chemical fume hood.[2][3]

Storage:

Store in a cool, dry, and well-ventilated area.[1][2]

Keep containers tightly closed when not in use.[2]

Store away from incompatible materials, which include bases and metals.[2]

Store in a designated corrosives area.[2]

First Aid Measures

In the event of exposure to dibromoethylbenzene, immediate medical attention is required.[2]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[1][2] Seek immediate medical attention from an ophthalmologist.[1]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing all contaminated clothing and shoes.[1][2] Seek immediate
medical attention.[2]

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing.[1][2] If breathing is difficult or has stopped, provide artificial respiration.[1][3] Seek
immediate medical attention.[1][2]

e Ingestion: Do NOT induce vomiting.[1][2] Rinse the mouth with water.[1] Never give anything
by mouth to an unconscious person.[2] Seek immediate medical attention.[2]

Spill and Emergency Procedures

Spill Response:

o Small Spills:
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[e]

Evacuate non-essential personnel from the area.

o

Wear appropriate PPE.

[¢]

Cover the spill with an inert absorbent material (e.g., sand, vermiculite).

[¢]

Carefully sweep up the absorbed material and place it into a suitable, labeled container for
hazardous waste disposal.[2]

[¢]

Clean the spill area thoroughly with soap and water.

e Large Spills:
o Evacuate the area immediately and call for emergency response.
o Prevent the spill from entering drains or waterways.[1]

Fire and Explosion Hazards:

o Dibromoethylbenzene is not considered to be a significant fire hazard, but it can
decompose upon heating to produce hazardous gases.

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical powder,
or alcohol-resistant foam.[2][8]

e Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide
(CO), carbon dioxide (CO2), and hydrogen halides (hydrogen bromide).[2][3][8]

» Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.[1][2]

Experimental Protocols

The corrosive nature of dibromoethylbenzene necessitates standardized testing to evaluate
its potential for skin and eye damage. The following are summaries of the relevant OECD test
guidelines.

OECD Guideline 404: Acute Dermal Irritation/Corrosion
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This guideline details a procedure to assess the potential of a substance to cause skin irritation
or corrosion.[3][12]

 Principle: A single dose of the test substance is applied to a small area of the skin of an
experimental animal (typically an albino rabbit).[3]

e Procedure:

o The test substance (0.5 g for solids) is applied to a small patch of skin.[3]

o The exposure period is typically 4 hours.[3]

o After exposure, the substance is removed, and the skin is observed for signs of erythema
(redness) and edema (swelling) at specified intervals for up to 14 days.[3]

o Evaluation: The severity and reversibility of the skin lesions are scored to determine if the
substance is an irritant or corrosive.[3]

OECD Guideline 405: Acute Eye Irritation/Corrosion

This guideline is used to assess the potential of a substance to cause serious eye damage or
irritation.[2][4]

e Principle: A single dose of the test substance is applied into the conjunctival sac of one eye
of an experimental animal (typically an albino rabbit).[4] The other eye serves as a control.[4]

e Procedure:

o The test substance is instilled into the eye of a single animal initially.[2][4]

o The eye is examined for lesions of the cornea, iris, and conjunctiva at 1, 24, 48, and 72
hours after application.[4]

o If a corrosive effect is not observed, the test may be confirmed in up to two additional
animals.[4][13]

o Evaluation: The severity and reversibility of the ocular lesions are scored to classify the
substance's potential for eye irritation or serious eye damage.[4]
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Potential Mechanisms of Toxicity and Environmental
Fate

While specific signaling pathways for dibromoethylbenzene-induced toxicity have not been
elucidated, its corrosive nature suggests a mechanism involving direct chemical injury to
tissues.

Proposed Mechanism of Corrosive Injury:

Halogenated organic compounds can cause tissue damage through several mechanisms,
including oxidation and the formation of reactive intermediates.[14][15] The bromine atoms in
dibromoethylbenzene likely contribute to its reactivity.

e Hydrolysis and Acid Formation: In the presence of water in tissues, halogenated
hydrocarbons can hydrolyze to form hydrobromic acid (HBr), a strong acid that can cause
chemical burns.

o Oxidative Stress: Reactive halogen species can be generated, leading to oxidative stress
within cells.[1][2] This can result in damage to cellular components such as lipids, proteins,
and DNA, ultimately leading to cell death.[4][16]

Caption: Proposed mechanism of dibromoethylbenzene-induced corrosive injury.
Experimental Workflow for Hazard Assessment:

A typical workflow for assessing the skin and eye hazards of a chemical like
dibromoethylbenzene would follow a tiered approach, prioritizing in vitro methods to reduce
animal testing.

Caption: Tiered testing strategy for skin and eye hazard assessment.
Environmental Fate:

Limited data is available on the environmental fate of dibromoethylbenzene. However, based
on its chemical structure as a brominated aromatic hydrocarbon, some general predictions can
be made.
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e Persistence and Biodegradation: Halogenated organic compounds are generally persistent
in the environment and can be resistant to biodegradation.[17] However, some studies have
shown that related compounds like 1,2-dibromoethane can be biodegraded under certain
conditions.[18][19]

e Bioaccumulation: Due to its lipophilicity (estimated LogP of 3.68), dibromoethylbenzene
has the potential to bioaccumulate in aquatic organisms.[8]

e Soil and Water: It is expected to adsorb to soil and sediment, with low water solubility.[6]

This guide is intended to provide a foundation for the safe handling of dibromoethylbenzene.
It is crucial for all personnel to be thoroughly trained on these procedures and to have access
to the most current Safety Data Sheet before commencing any work with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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